Cas no 126892-00-0 (Benzoxazole,2-methyl-5-(1-methylethyl)-)

• Product Name: Benzoxazole,2-methyl-5-(1-methylethyl)-
• CAS No: 126892-00-0
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 103305
• PubChem ID: 22901299
• Update Time: 2025-04-18

Benzoxazole,2-methyl-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole,2-methyl-5-(1-methylethyl)-
• 2-methyl-5-propan-2-yl-1,3-benzoxazole
• Benzoxazole, 2-methyl-5-(1-methylethyl)- (9CI)
• SCHEMBL10315087
• DTXSID00628809
• 126892-00-0
• 2-Methyl-5-(propan-2-yl)-1,3-benzoxazole
• 5-Isopropyl-2-methylbenzo[d]oxazole

• Inchi： 1S/C11H13NO/c1-7(2)9-4-5-11-10(6-9)12-8(3)13-11/h4-7H,1-3H3
• InChI Key： WNNGEWIOXOWYGE-UHFFFAOYSA-N
• SMILES： O1C(C)=NC2=C1C=CC(=C2)C(C)C

Computed Properties

• Exact Mass: 175.09979
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles